Cas no 1007859-08-6 (Allyl 4-(hydroxymethyl)benzylcarbamate)

1007859-08-6 structure
Product name:Allyl 4-(hydroxymethyl)benzylcarbamate
Allyl 4-(hydroxymethyl)benzylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- Allyl 4-(hydroxymethyl)benzylcarbamate
- prop-2-enyl N-[[4-(hydroxymethyl)phenyl]methyl]carbamate
- N-[[4-(Hydroxymethyl)phenyl]methyl]carbamic acid 2-propen-1-yl ester
- Carbamic acid, N-[[4-(hydroxymethyl)phenyl]methyl]-, 2-propen-1-yl ester
- SCHEMBL991807
- PROP-2-EN-1-YL N-{[4-(HYDROXYMETHYL)PHENYL]METHYL}CARBAMATE
- 1007859-08-6
- Allyl4-(hydroxymethyl)benzylcarbamate
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- Inchi: InChI=1S/C12H15NO3/c1-2-7-16-12(15)13-8-10-3-5-11(9-14)6-4-10/h2-6,14H,1,7-9H2,(H,13,15)
- InChI Key: YGAKECOMMCEJCJ-UHFFFAOYSA-N
- SMILES: C=CCOC(=O)NCC1=CC=C(C=C1)CO
Computed Properties
- Exact Mass: 221.10519334g/mol
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6Ų
- XLogP3: 1.2
Experimental Properties
- Density: 1.146
Allyl 4-(hydroxymethyl)benzylcarbamate Related Literature
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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5. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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